Cas no 89209-02-9 (Phenol, 2,4-bis(1,1-dimethylethyl)-6-iodo-)

Phenol, 2,4-bis(1,1-dimethylethyl)-6-iodo- structure
89209-02-9 structure
Product Name:Phenol, 2,4-bis(1,1-dimethylethyl)-6-iodo-
CAS No:89209-02-9
MF:C14H21IO
MW:332.220416784287
CID:608715
PubChem ID:10882130
Update Time:2025-04-19

Phenol, 2,4-bis(1,1-dimethylethyl)-6-iodo- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2,4-bis(1,1-dimethylethyl)-6-iodo-
    • 2,4-ditert-butyl-6-iodophenol
    • SCHEMBL6837400
    • 89209-02-9
    • NS00066888
    • DTXSID30447005
    • Q65653814
    • Inchi: 1S/C14H21IO/c1-13(2,3)9-7-10(14(4,5)6)12(16)11(15)8-9/h7-8,16H,1-6H3
    • InChI Key: XAKFDUNVLYZUFO-UHFFFAOYSA-N
    • SMILES: IC1C=C(C=C(C=1O)C(C)(C)C)C(C)(C)C

Computed Properties

  • Exact Mass: 332.06371g/mol
  • Monoisotopic Mass: 332.06371g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 20.2Ų
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